Cas no 1983203-12-8 (1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid)

• Product Name: 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid
• CAS No: 1983203-12-8
• MF: C₈H₈BN₃O₂
• MW: 188.98
• MDL: MFCD21099652
• CID: 5143417
• PubChem ID: 66521613
• Update Time: 2025-05-20

1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Pyridyl)-1H-pyrazole-4-boronic acid
• 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid
• SCHEMBL15671434
• AKOS015947508
• B-[1-(2-pyridinyl)-1H-pyrazol-4-yl]boronic acid
• 1983203-12-8
• DB-141340
• EN300-313911
• (1-(Pyridin-2-yl)-1H-pyrazol-4-yl)boronic acid
• [1-(pyridin-2-yl)-1H-pyrazol-4-yl]boronic acid

• MDL： MFCD21099652
• Inchi： 1S/C8H8BN3O2/c13-9(14)7-5-11-12(6-7)8-3-1-2-4-10-8/h1-6,13-14H
• InChI Key： GTVPJLFQTKBNRY-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=NC=CC=C2)N=C1)(O)O

Computed Properties

• Exact Mass: 189.0709567g/mol
• Monoisotopic Mass: 189.0709567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų

Additional information on 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid

Introduction to 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid (CAS No. 1983203-12-8)

1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid, identified by the CAS number 1983203-12-8, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This borylated heterocyclic compound features a pyridine ring conjugated with a pyrazole moiety, both of which are pivotal for its diverse applications in drug discovery and advanced material synthesis. The boronic acid functionality at the 4-position of the pyrazole ring enhances its reactivity, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic organic chemistry.

The structural integrity of 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid is characterized by its ability to participate in various chemical transformations, particularly under palladium-catalyzed conditions. This property has enabled its extensive use in the construction of complex molecular architectures, including biologically active scaffolds. In recent years, the compound has been leveraged in the development of novel therapeutic agents targeting a range of diseases, such as cancer and inflammatory disorders. Its dual functionality—combining the electron-withdrawing effect of the boron atom with the aromatic stability of the pyridine and pyrazole rings—makes it an exceptionally versatile building block.

Recent advancements in medicinal chemistry have highlighted the potential of 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its role in generating potent kinase inhibitors, which are critical for modulating signaling pathways implicated in tumor growth and progression. The boronic acid derivative’s compatibility with transition-metal catalysis has also facilitated the development of conjugates for targeted drug delivery systems, where its ability to form stable linkers between therapeutic agents and carriers is highly advantageous.

From a materials science perspective, 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid has been explored for its contributions to the synthesis of advanced polymers and functional materials. Its incorporation into polymer backbones can impart unique properties such as enhanced thermal stability and tunable electronic characteristics. These attributes are particularly relevant in the fabrication of organic electronic devices, including light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s boronic acid group also enables post-polymerization modifications through cross-linking reactions, offering pathways to create hierarchically structured materials with tailored functionalities.

The synthesis of 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid typically involves multi-step processes that begin with the functionalization of pyridine and pyrazole precursors. Modern synthetic methodologies often employ palladium-catalyzed borylation reactions to introduce the boronic acid moiety efficiently. These methods not only improve yield but also minimize byproduct formation, aligning with green chemistry principles. The scalability of these synthetic routes has been crucial for industrial applications, ensuring that researchers can access sufficient quantities of this compound for both academic investigations and commercial product development.

In academic research, 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid has served as a scaffold for exploring novel chemical reactions and reactivity patterns. Its participation in directed ortho-metalation (DoM) reactions exemplifies its utility in generating enantiomerically pure compounds, which are essential for developing chiral drugs with improved pharmacological profiles. Additionally, computational studies have been employed to elucidate mechanistic insights into its reactivity, providing theoretical frameworks that guide experimental design and optimization.

The pharmaceutical industry has embraced 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid due to its broad applicability across multiple therapeutic areas. In oncology, derivatives of this compound have been investigated as inhibitors of tyrosine kinases, which play a central role in cancer cell proliferation. Preclinical studies have shown promising results in reducing tumor burden when these inhibitors are combined with existing chemotherapeutic regimens. Furthermore, its structural motifs have inspired analogs with enhanced solubility and bioavailability, addressing key challenges in drug formulation.

Beyond medicine, 1-(pyridin-2-yl)-1H-pyrazol-4-ylboronic acid finds utility in agrochemical research, where it contributes to the development of novel pesticides and herbicides. Its ability to undergo selective transformations allows chemists to tailor molecular structures for specific biological targets, improving crop protection strategies while minimizing environmental impact. Such innovations underscore the compound’s versatility as a platform for addressing global agricultural challenges.

The future prospects for 1-(pyridin-2-yl)-1H-pyrazol-4-yloboronic acid are vast, driven by ongoing research into its applications in nanotechnology and sustainable chemistry. For instance, researchers are exploring its use in designing smart materials that respond dynamically to external stimuli—such as light or temperature—by leveraging its boron-based functionalities. Additionally, efforts are underway to develop more efficient synthetic routes that reduce reliance on hazardous reagents, reinforcing efforts toward sustainable chemical practices.

In conclusion, 1983203128 plays an indispensable role in modern chemical synthesis and drug discovery. Its unique structural features and reactivity profile have positioned it as a cornerstone compound across multiple disciplines—from pharmaceuticals to advanced materials science. As research continues to uncover new applications for this organoboron derivative, 1983203128 will undoubtedly remain at forefront innovation shaping future developments.